Cas no 1340326-57-9 (4-(3-fluoro-4-methylphenyl)butan-1-amine)

• Product Name: 4-(3-fluoro-4-methylphenyl)butan-1-amine
• CAS No: 1340326-57-9
• MF: C₁₁H₁₆FN
• MW: 181.249846458435
• CID: 5972174
• PubChem ID: 64209852
• Update Time: 2025-08-05

4-(3-fluoro-4-methylphenyl)butan-1-amine Chemical and Physical Properties

Names and Identifiers

• 4-(3-fluoro-4-methylphenyl)butan-1-amine
• EN300-1840378
• 1340326-57-9
• AKOS013530228

• Inchi： 1S/C11H16FN/c1-9-5-6-10(8-11(9)12)4-2-3-7-13/h5-6,8H,2-4,7,13H2,1H3
• InChI Key： DQPYXFBSFVRHPM-UHFFFAOYSA-N
• SMILES： FC1=C(C)C=CC(=C1)CCCCN

Computed Properties

• Exact Mass: 181.126677677g/mol
• Monoisotopic Mass: 181.126677677g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 26Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylbutylamines

Additional information on 4-(3-fluoro-4-methylphenyl)butan-1-amine

Introduction to 4-(3-fluoro-4-methylphenyl)butan-1-amine (CAS No: 1340326-57-9)

4-(3-fluoro-4-methylphenyl)butan-1-amine is a versatile organic compound with the CAS number 1340326-57-9. This compound has garnered significant attention in the fields of organic synthesis, pharmaceutical research, and materials science due to its unique structural properties and potential applications. The molecule consists of a butanamine backbone attached to a fluorinated aromatic ring, which imparts it with distinctive electronic and steric characteristics.

The synthesis of 4-(3-fluoro-4-methylphenyl)butan-1-amine typically involves multi-step processes, including nucleophilic substitution, coupling reactions, and selective fluorination. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly production pathways, making this compound more accessible for large-scale applications. Its structure allows for easy functionalization, enabling researchers to explore its potential in diverse chemical transformations.

One of the most promising applications of 4-(3-fluoro-4-methylphenyl)butan-1-amine lies in the field of drug discovery. The compound's ability to act as a chiral auxiliary has been extensively studied, particularly in asymmetric synthesis. Researchers have demonstrated its utility in constructing complex molecular architectures with high enantioselectivity, which is crucial for developing biologically active molecules. Recent studies have highlighted its role in synthesizing key intermediates for antiviral and anticancer agents.

In addition to its role in medicinal chemistry, 4-(3-fluoro-4-methylphenyl)butan-amine has found applications in polymer science. Its amine functionality makes it an ideal candidate for polyamide and polyurethane synthesis, where it serves as a building block for high-performance materials. The compound's ability to form strong hydrogen bonds contributes to the mechanical stability and thermal resistance of the resulting polymers, making them suitable for aerospace and automotive industries.

Recent breakthroughs in computational chemistry have further enhanced our understanding of 4-(3-fluoro-4-methylphenyl)butan-amine's electronic properties. Advanced molecular modeling techniques have revealed its potential as a ligand in metalloenzyme mimics and catalysts. These findings open new avenues for its use in homogeneous catalysis, particularly in oxidation and reduction reactions.

Furthermore, the compound's fluorescence properties have been explored for bioimaging applications. By incorporating 4-(3-fluoro-4-methylphenyl)butan-amine into fluorescent probes, researchers have developed novel tools for tracking cellular processes with high precision. This innovation underscores the compound's versatility across multiple scientific disciplines.

In conclusion, 4-(3-fluoro-4-methylphenyl)butan-amine (CAS No: 1340326-57-) stands out as a multifaceted compound with vast potential across various fields. Its unique chemical properties, coupled with recent advancements in synthesis and application techniques, position it as a valuable asset in modern chemical research and industry.